Cas no 1864448-95-2 (2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid)

• Product Name: 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid
• CAS No: 1864448-95-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5705822
• PubChem ID: 130560471
• Update Time: 2025-10-28

2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AT34532
• SCHEMBL24094529
• SY355427
• 1864448-95-2
• (R)-2-(5-Fluoro-2-methoxy-4-pyridyl)propanoic Acid
• 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid
• CS-0370714
• EN300-1137972
• 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoicacid
• (2R)-2-(5-fluoro-2-methoxypyridin-4-yl)propanoic acid
• 4-Pyridineacetic acid, 5-fluoro-2-methoxy-α-methyl-

• Inchi： 1S/C9H10FNO3/c1-5(9(12)13)6-3-8(14-2)11-4-7(6)10/h3-5H,1-2H3,(H,12,13)
• InChI Key： NHKBBXXJVBCQES-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(C(=O)O)C)OC

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±42.0 °C(Predicted)
• pka: 3.50±0.15(Predicted)

Additional information on 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid

Introduction to 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid (CAS No. 1864448-95-2)

2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1864448-95-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid, particularly the presence of a fluoro-substituent and a methoxy group on the pyridine ring, contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The significance of this compound lies in its potential as a building block or intermediate in the synthesis of more complex molecules. In recent years, there has been a growing interest in pyridine-based scaffolds due to their ability to modulate various biological pathways. The fluorine atom in the molecule enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Furthermore, the methoxy group can serve as a point for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel pharmacophores, including derivatives of 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid. Studies have demonstrated that such compounds exhibit promising activities against a range of diseases, including cancer, inflammation, and infectious disorders. The fluoro-substituted pyridine moiety is particularly noteworthy, as it has been shown to improve binding affinity and selectivity when incorporated into drug candidates.

In the realm of oncology, for instance, researchers have explored the use of 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that selectively inhibit specific kinases, it is possible to develop targeted therapies with improved efficacy and reduced side effects. The structural versatility of 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid allows for the creation of analogs with tailored properties, making it a valuable tool in this context.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Fluorine substitution can significantly alter a molecule’s pharmacokinetic profile, including its bioavailability, metabolic stability, and binding affinity. The presence of a fluorine atom at the 5-position of the pyridine ring in 2-(5-Fluoro-2-methoxypyridin-4-yl)propanoic acid contributes to its favorable properties, enhancing its potential as a pharmacophore. This has led to increased interest in fluorinated pyridines as key components in drug discovery campaigns.

Moreover, the methoxy group at the 2-position provides another layer of functionality that can be exploited for further chemical modifications. This group can participate in various reactions, such as etherification or nucleophilic substitution, allowing for the synthesis of diverse derivatives. Such flexibility makes 2-(5-Fluoro-2-methoxypyridin-4-yloxy)propanoic acid a versatile intermediate for medicinal chemists seeking to develop novel therapeutics.

Recent studies have also highlighted the importance of 2-(5-fluoro-pyridinyl)-substituted compounds in addressing neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The unique electronic properties conferred by the fluoro and methoxy groups may enhance interactions with biological targets involved in these pathologies.

In conclusion, 2-(5-fluoro-pyridinyl)-substituted compounds, including (CAS No.) 1864448 - 95 - 02, represent a significant area of research in pharmaceutical chemistry. Their structural features and biological activities make them valuable tools for drug development across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.